Phebalosin

Description

Phebalosin is a coumarin, a naturally occurring substance related to coumarinic acid . Coumarins are synthetic or naturally occurring substances related to coumarin, the delta-lactone of coumarinic acid . These compounds have been found to possess various biological activities, including antitumoral effects . Micromelin is another coumarin that, like phebalosin, has demonstrated antitumor activities .

Research indicates that phebalosin exhibits significant toxicity in the brine shrimp lethality assay, with an LC50 of 47 ppm . It also significantly inhibits the development of crown gall tumors on potato discs . However, insignificant cytotoxic activity was observed in the 9KB and 9 PS cell lines (ED50 > 20 µg/ml, ED50 27 µg/ml, respectively), and no activity was observed in the 9ASK astrocytoma reversal assay . In the P-388 in vivo murine leukemia system, phebalosin was inactive in doses up to 25 mg/kg, but testing at higher doses was limited by material availability .

Prenylated coumarins such as osthol have demonstrated activity . Extracts of Micromelum integerrimum have yielded coumarins like micromelin and scopoletin, both showing antitumor activities . Phebalosin's structure and properties are detailed in PubChem CID 188300 .

• CAS No.: 6545-99-9
• Product Name: Phebalosin
• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 7-methoxy-8-[(2R,3R)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one
• Standard InChI: InChI=1S/C15H14O4/c1-8(2)13-15(19-13)12-10(17-3)6-4-9-5-7-11(16)18-14(9)12/h4-7,13,15H,1H2,2-3H3/t13-,15-/m1/s1
• Standard InChIKey: YTDNHMHONBWCBV-UKRRQHHQSA-N
• SMILES: CC(=C)C1C(O1)C2=C(C=CC3=C2OC(=O)C=C3)OC
• Canonical SMILES: CC(=C)C1C(O1)C2=C(C=CC3=C2OC(=O)C=C3)OC
• Appearance: Cryst.
• Synonyms: phebalosin
• PubChem Compound: 188300
• Last Modified: Sep 14 2023